N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}-2-(4-methoxyphenyl)acetohydrazide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N'-[2-(4-methoxyphenyl)acetyl]-2-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C22H20FN3O4/c1-30-18-10-6-15(7-11-18)13-20(27)24-25-21(28)19-3-2-12-26(22(19)29)14-16-4-8-17(23)9-5-16/h2-12H,13-14H2,1H3,(H,24,27)(H,25,28)
• InChI Key: GPGKEWHCUQHJML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3O4
• Molecular Weight: 409.4 g/mol

Description

This compound is a complex organic molecule with several functional groups, including a dihydropyridine ring, a carbonyl group, a hydrazide group, and two phenyl rings, one of which is substituted with a methoxy group and the other with a fluorine atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The dihydropyridine ring, carbonyl group, and hydrazide group would each contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties are typically determined experimentally.

Scientific Research Applications

Anticancer Properties

• F2948-0516 exhibits potential as an anticancer agent. . Further investigations are needed to explore its mechanism of action and efficacy against different cancer types.

Anti-inflammatory Effects

• The compound displays anti-inflammatory properties by modulating inflammatory mediators. .

Neuroprotection

• Studies indicate that F2948-0516 has neuroprotective effects. .

Cardiovascular Applications

• F2948-0516 shows promise in cardiovascular research. .

Antimicrobial Activity

• Preliminary data suggest that this compound possesses antimicrobial properties. .

Metabolic Disorders

• Researchers have investigated F2948-0516’s role in metabolic disorders such as diabetes and obesity. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through experimental studies. Without specific studies on this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide a detailed analysis of the safety and hazards of this compound.

Future Directions

Future research on this compound could involve determining its physical and chemical properties, studying its reactivity, investigating its mechanism of action in biological systems, and assessing its safety and potential hazards.